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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical guidance for the handling and
disposal of 2-Ethylcyclohexanone (CAS No. 4423-94-3). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

2-Ethylcyclohexanone is a combustible liquid that can cause significant skin, eye, and
respiratory irritation.[1][2][3] It is also harmful if swallowed or inhaled.[2][3] The following
information outlines the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to mitigate these risks.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 2-Ethylcyclohexanone are
summarized in the table below.
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Property Value Source
Molecular Formula CsH140 [1114]
Molecular Weight 126.20 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 67 °C @ 13 Torr [2]
Flash Point 85°C /185 °F [5]
Density 0.9224 g/cm® @ 16 °C [2]
Solubility Insoluble in water, soluble in 2]

alcohol

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational plan is mandatory when working with 2-
Ethylcyclohexanone.

1. Engineering Controls and Preparation:

» Ventilation: Always handle 2-Ethylcyclohexanone in a well-ventilated area, preferably within
a chemical fume hood.[5][6]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[7]

o Fire Safety: Keep a Class B fire extinguisher (COz, dry chemical, or foam) in the immediate
vicinity.[5] Prohibit all open flames, sparks, and hot surfaces from the handling area.[3][5][8]

o Spill Kit: Have a chemical spill kit with an inert absorbent material (e.g., sand, vermiculite)
readily available.[8][9]

2. Donning Personal Protective Equipment (PPE):
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e Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.
[10] If there is a significant risk of splashing, a face shield worn over safety glasses is
required.[10][11]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[10] Inspect
gloves for any signs of degradation or contamination before each use and replace them
immediately if contact with the chemical occurs.[10]

o Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[10] Long
pants and closed-toe, chemical-resistant shoes are mandatory to cover all skin.[7][10]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, or if aerosols are generated, a NIOSH-approved respirator with an
appropriate organic vapor cartridge is required.[8]

3. Chemical Handling:

e Grounding: Ground and bond containers when transferring the liquid to prevent static
discharge.[3][8]

» Dispensing: Use only non-sparking tools for all operations.[8]

o Hygiene: Avoid breathing vapors or mists.[3][5] Do not eat, drink, or smoke in the handling
area.[3][12] Wash hands thoroughly after handling.[3][5]

4. Storage:
o Container: Keep the container tightly closed when not in use.[3][5][6]

o Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as acids, bases, and strong reducing agents.[5][6][8]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Ethylcyclohexanone and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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o Waste Container: Collect all 2-Ethylcyclohexanone waste in a dedicated, clearly labeled,
and leak-proof container made of a compatible material (e.g., glass or polyethylene).[9]

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "2-Ethylcyclohexanone" and relevant hazard pictograms.[9]

» Solid Waste: Any contaminated solid materials (e.g., gloves, absorbent pads, filter paper)
should be double-bagged and placed in a designated solid hazardous waste container.[9]

2. Spill Management:

o Small Spills: For minor spills, absorb the liquid with an inert material like sand or vermiculite.
[8][9] Do not use combustible materials like paper towels as the primary absorbent.[9]

o Collection: Carefully sweep or scoop the absorbed material into the designated hazardous
waste container.[8][9]

o Large Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department or emergency response team
immediately.

3. Final Disposal:

e Licensed Disposal: All waste containing 2-Ethylcyclohexanone must be disposed of
through an approved hazardous waste disposal facility.[3][5][9] Do not pour this chemical
down the drain.[9]

e Regulatory Compliance: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[13]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Ethylcyclohexanone, from preparation to final disposal.
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Safe Handling Workflow for 2-Ethylcyclohexanone
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Caption: Workflow for safe handling of 2-Ethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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